Cas no 868680-61-9 (2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 868680-61-9
• MF: C₁₅H₁₆F₃N₃O₄
• MW: 359.300454139709
• CID: 5954689
• PubChem ID: 7190197
• Update Time: 2025-10-29

2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide
• 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• VU0494546-1
• SR-01000016215-1
• 868680-61-9
• SR-01000016215
• AKOS024612390
• F1827-0044
• 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• Inchi： 1S/C15H16F3N3O4/c1-2-20-7-8-21(14(24)13(20)23)9-12(22)19-10-3-5-11(6-4-10)25-15(16,17)18/h3-6H,2,7-9H2,1H3,(H,19,22)
• InChI Key： RWRULUDCXMAPFR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CN1CCN(CC)C(=O)C1=O

Computed Properties

• Exact Mass: 359.10929049g/mol
• Monoisotopic Mass: 359.10929049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides

Additional information on 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide

Introduction to 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 868680-61-9)

2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide, also known by its CAS number 868680-61-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, an ethyl group, and a trifluoromethoxy substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperazine ring in 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide is a common motif in many pharmaceuticals due to its ability to modulate various biological targets. The presence of the ethyl group and the trifluoromethoxy substituent further enhances the compound's pharmacological properties, such as solubility, lipophilicity, and metabolic stability. These characteristics make it an attractive candidate for drug development.

Recent studies have explored the potential of 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier, making it a promising candidate for targeting central nervous system (CNS) disorders. Additionally, its ability to modulate specific receptors and enzymes involved in neurodegeneration has been demonstrated in preclinical models.

In the context of cancer research, 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide has shown potential as an antiproliferative agent. Studies have indicated that it can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. This makes it a valuable lead compound for further investigation in oncology.

The pharmacokinetic properties of 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide have also been extensively studied. Its high oral bioavailability and favorable metabolic profile suggest that it could be developed into an effective oral medication. Furthermore, its low toxicity profile in preclinical studies supports its potential for safe use in humans.

In addition to its therapeutic applications, 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide has been investigated for its use as a research tool. Its ability to selectively bind to specific receptors and enzymes makes it a useful probe for studying biological processes at the molecular level. This has led to its use in various biochemical and cellular assays to gain insights into disease mechanisms.

The synthesis of 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide involves several steps that require precise control over reaction conditions and purification techniques. The key intermediates are typically prepared through multistep processes involving functional group manipulations and coupling reactions. The final product is obtained through a series of purification steps to ensure high purity and yield.

To further enhance the therapeutic potential of 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide, researchers are exploring various prodrug strategies. Prodrugs are designed to improve the pharmacokinetic properties of a drug by modifying its chemical structure while maintaining or enhancing its biological activity. This approach can lead to improved drug delivery, reduced side effects, and enhanced therapeutic efficacy.

In conclusion, 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 868680-61-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in the field of drug discovery and development.